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Compound of Interest

Compound Name: Ferulic Acid-d3

Cat. No.: B562599 Get Quote

Introduction

Ferulic Acid (4-hydroxy-3-methoxycinnamic acid) is a highly abundant phenolic phytochemical

naturally present in plant cell walls.[1][2] It is recognized for a wide range of therapeutic

properties, including potent antioxidant, anti-inflammatory, and anti-cancer activities.[3][4][5]

Ferulic Acid-d3 is a stable isotope-labeled version of Ferulic Acid, where the three hydrogen

atoms on the methoxy group are replaced with deuterium. This labeling makes it an invaluable

tool for researchers, particularly in studies requiring internal standards for mass spectrometry-

based quantification of Ferulic Acid uptake, metabolism, and distribution in cellular and

biological systems.

The biological activity of Ferulic Acid stems from its ability to scavenge reactive oxygen species

(ROS), inhibit enzymes that generate free radicals, and modulate key cellular signaling

pathways. Studies have shown that Ferulic Acid can induce apoptosis and cell cycle arrest in

various cancer cell lines by targeting pathways such as the PI3K/Akt signaling cascade.

Proper preparation of stock solutions is critical for obtaining accurate, reproducible results in

cell culture experiments. Due to its limited aqueous solubility, Ferulic Acid-d3 requires

dissolution in an organic solvent to create a concentrated stock solution, which is then diluted

to the final working concentration in the cell culture medium. These notes provide a detailed

protocol for the preparation, storage, and use of Ferulic Acid-d3 stock solutions for in vitro

research.
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Physicochemical and Solubility Data
A summary of the key properties of Ferulic Acid-d3 and the solubility of its non-deuterated

counterpart, Ferulic Acid, is provided below. The solubility of the deuterated form is expected to

be highly similar to the non-deuterated form.

Parameter Value Reference

Compound Name Ferulic Acid-d3

Synonyms

(E)-3-(4-Hydroxy-3-(methoxy-

d3)phenyl)acrylic acid, trans-

Ferulic-d3 acid

CAS Number 860605-59-0

Molecular Formula C₁₀H₇D₃O₄

Molecular Weight 197.20 g/mol

Appearance Off-White to Light Beige Solid

Storage Temperature
2-8°C (for solid) or -20°C (for

solution)

Solubility (Ferulic Acid)

DMSO: ~15 mg/mLEthanol:

~10 mg/mLDMF: ~20

mg/mLWater: Sparingly soluble

Experimental Protocols
This section details the necessary materials and step-by-step procedures for preparing high-

concentration stock solutions and sterile working solutions of Ferulic Acid-d3 for cell culture

applications.

I. Materials and Equipment
Ferulic Acid-d3 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade
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Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Sterile, conical tubes (15 mL and 50 mL)

Calibrated analytical balance

Biological safety cabinet (BSC)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Refrigerator (2-8°C) and Freezer (-20°C or -80°C)

II. Preparation of a 100 mM Ferulic Acid-d3 Stock
Solution in DMSO
This protocol is for preparing 1 mL of a 100 mM stock solution. Adjust volumes as needed.

Pre-analytical Calculations:

The molecular weight of Ferulic Acid-d3 is 197.20 g/mol .

To prepare a 100 mM (0.1 M) solution, you need 0.1 moles per liter.

Weight (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Weight (mg) = 0.1 mol/L x 0.001 L x 197.20 g/mol x 1000 mg/g = 19.72 mg.

Procedure (perform in a BSC):

Carefully weigh 19.72 mg of Ferulic Acid-d3 powder and place it into a sterile, amber

microcentrifuge tube.

Note: As Ferulic Acid can be light-sensitive, using amber tubes or wrapping standard

tubes in aluminum foil is recommended to protect the compound from degradation.
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Add 1 mL of sterile, cell culture-grade DMSO to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. The solution should be clear.

The resulting solution is a 100 mM stock solution of Ferulic Acid-d3.

Storage and Stability:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber

cryovials. This prevents contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months. Always use a

freshly thawed aliquot for each experiment.

III. Preparation of Working Solutions for Cell Treatment
Working solutions should be prepared fresh immediately before use by diluting the high-

concentration stock solution into complete cell culture medium.

Procedure (perform in a BSC):

Thaw one aliquot of the 100 mM Ferulic Acid-d3 stock solution at room temperature.

Determine the final desired concentration for your experiment. Typical concentrations for

Ferulic Acid in cell culture range from 30 µM to 200 µM.

Perform a serial dilution. It is recommended to first prepare an intermediate dilution to

ensure accuracy. For example, to prepare a final concentration of 100 µM in 10 mL of

medium:

Intermediate Dilution (e.g., 10 mM): Add 10 µL of the 100 mM stock solution to 90 µL of

sterile culture medium. Mix well.

Final Working Solution (100 µM): Add 10 µL of the 10 mM intermediate solution to 9.99

mL of complete culture medium. Mix gently by inverting the tube.
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The final concentration of the solvent (DMSO) in the culture medium should be kept to a

minimum, typically ≤ 0.1%, as higher concentrations can be toxic to cells.

Prepare a vehicle control medium containing the same final concentration of DMSO as the

treatment groups.

Remove the existing medium from the cells and replace it with the freshly prepared

Ferulic Acid-d3 working solution or vehicle control medium.

Visualized Workflows and Pathways
Workflow for Solution Preparation
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Stock Solution Preparation (100 mM)

Working Solution Preparation (e.g., 100 µM)

1. Weigh 19.72 mg
Ferulic Acid-d3 Powder

2. Add 1 mL Sterile DMSO
to an amber tube

3. Vortex until
fully dissolved

4. Aliquot into single-use
cryovials

5. Store at -20°C or -80°C

A. Thaw one aliquot
of stock solution

Begin Experiment

B. Prepare intermediate
dilution in medium

C. Dilute to final concentration
in complete medium

D. Add to cells
(DMSO < 0.1%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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